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Compound of Interest

Compound Name: N-ethyl carbazole

Cat. No.: B1664220 Get Quote

N-ethyl carbazole and its derivatives are versatile compounds utilized across a spectrum of

scientific and industrial fields, from cutting-edge organic electronics to drug discovery and

energy storage. This guide provides an objective comparison of N-ethyl carbazole's

performance against established industry standards in its key application areas, supported by

experimental data and detailed methodologies.

Organic Electronics: Powering Next-Generation
Displays and Solar Cells
Carbazole derivatives are renowned for their excellent hole-transporting properties and thermal

stability, making them prime candidates for use in organic light-emitting diodes (OLEDs) and

perovskite solar cells (PSCs).[1]

Perovskite Solar Cells (PSCs)
In the realm of PSCs, N-ethyl carbazole derivatives are emerging as viable alternatives to the

current industry benchmark for hole-transporting materials (HTMs), spiro-OMeTAD. A novel

spiro-type HTM incorporating N-ethyl carbazole-terminated groups has demonstrated superior

performance and stability.[2][3]
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Note: While specific values for Voc, Jsc, and FF were not provided in the comparative study,

the higher PCE of the spiro-carbazole HTM indicates a superior combination of these

parameters.

Experimental Protocol: Fabrication of Perovskite Solar Cells

The fabrication of a standard n-i-p planar perovskite solar cell involves the following steps:[4]

Substrate Cleaning: FTO-coated glass substrates are etched with zinc powder and 2 M HCl,

followed by sequential sonication in deionized water, acetone, and isopropanol. The

substrates are then dried and treated with UV-ozone.

Electron Transport Layer (ETL) Deposition: A compact TiO2 (c-TiO2) precursor solution is

spin-coated onto the FTO substrate and annealed.

Perovskite Layer Deposition: The perovskite precursor solution is spin-coated in a nitrogen-

filled glovebox, followed by the dispensing of an anti-solvent and an annealing step.

Hole-Transporting Layer (HTL) Deposition: The N-ethyl carbazole-based HTM solution is

spin-coated onto the perovskite layer.
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Back Contact Deposition: A gold or silver back contact is deposited by thermal evaporation.
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Hydrogen Storage (Hydrogenation)

Hydrogen Release (Dehydrogenation)

N-Ethyl Carbazole (H0-NEC)

+ 6H₂

Perhydro-N-ethylcarbazole (H12-NEC)

Catalyst: Ru/Al₂O₃

Conditions: 180°C, 80 atm

Perhydro-N-ethylcarbazole (H12-NEC)

- 6H₂

N-Ethyl Carbazole (H0-NEC)

Catalyst: Pd/Al₂O₃

Conditions: < 200°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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